Cas no 896365-30-3 (2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide)

• Product Name: 2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide
• CAS No: 896365-30-3
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6171028
• PubChem ID: 18573315
• Update Time: 2025-06-07

2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide
• 2,3-dimethoxy-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzamide
• F2539-0152
• 896365-30-3
• VU0491181-1
• AKOS024658341
• 2,3-dimethoxy-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)benzamide

• Inchi： 1S/C20H22N2O4/c1-13-7-9-15(10-8-13)22-12-14(11-18(22)23)21-20(24)16-5-4-6-17(25-2)19(16)26-3/h4-10,14H,11-12H2,1-3H3,(H,21,24)
• InChI Key： KHRLTDKARINCBG-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC(C)=CC=1)NC(C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Additional information on 2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide

Recent Advances in the Study of 2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS: 896365-30-3)

The compound 2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS: 896365-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinone core and substituted benzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of palladium-catalyzed cross-coupling and microwave-assisted reactions, which significantly enhanced the efficiency of the synthesis. This advancement is expected to facilitate further pharmacological evaluations and scale-up production.

In terms of pharmacological activity, recent in vitro and in vivo studies have highlighted the compound's potential as a modulator of specific signaling pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide exhibits selective inhibition of certain kinase enzymes implicated in inflammatory and oncogenic processes. The compound's ability to modulate these pathways suggests its potential utility in developing targeted therapies for conditions such as rheumatoid arthritis and certain cancers.

Another significant development is the exploration of the compound's pharmacokinetic properties. A recent preclinical study investigated its absorption, distribution, metabolism, and excretion (ADME) profile, revealing favorable oral bioavailability and metabolic stability. These findings, published in Drug Metabolism and Disposition (2023), provide a solid foundation for further clinical development. The study also identified key metabolites, which could inform future structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety.

Despite these promising findings, challenges remain in the development of 2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide as a therapeutic agent. For example, researchers are still working to fully elucidate its mechanism of action and potential off-target effects. Additionally, the compound's solubility and formulation stability require further optimization to ensure its suitability for clinical use. Ongoing studies are addressing these issues, with a focus on improving drug delivery systems and minimizing adverse effects.

In conclusion, the recent research on 2,3-dimethoxy-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS: 896365-30-3) underscores its potential as a valuable candidate for drug development. Advances in synthetic chemistry, coupled with a deeper understanding of its pharmacological and pharmacokinetic properties, have positioned this compound as a promising lead for future therapeutics. Continued research efforts will be essential to fully realize its clinical potential and address the remaining challenges in its development.